4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 4-[[4-(2,3-dimethylphenyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C19H24N2O/c1-15-4-3-5-19(16(15)2)21-12-10-20(11-13-21)14-17-6-8-18(22)9-7-17/h3-9,22H,10-14H2,1-2H3
• InChI Key: UABKYPRKIZVBCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC=C(C=C3)O)C
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}phenol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Tropisetron and is a selective serotonin receptor antagonist.

Mechanism of Action

Tropisetron acts as a selective serotonin receptor antagonist and binds to the 5-HT3 receptor. This receptor is found in the central and peripheral nervous system and is involved in the regulation of various physiological processes. By blocking the 5-HT3 receptor, Tropisetron can reduce the activity of the central nervous system and produce a calming effect.
Biochemical and Physiological Effects:
Tropisetron has been found to produce various biochemical and physiological effects. It has been shown to reduce the levels of cortisol, a stress hormone, and increase the levels of serotonin, a neurotransmitter that is involved in the regulation of mood and behavior. Tropisetron has also been found to reduce the levels of inflammatory cytokines, which are involved in the development of various diseases.

Advantages and Limitations for Lab Experiments

Tropisetron has various advantages and limitations for lab experiments. It is a potent and selective serotonin receptor antagonist and can be used to study the role of serotonin in various physiological processes. However, Tropisetron has a short half-life and can be rapidly metabolized, which can limit its use in long-term experiments.

Future Directions

There are several future directions for the research on 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}phenol. One direction is to study its potential use in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use as an anti-inflammatory agent. Additionally, the development of new and more efficient synthesis methods for Tropisetron can also be explored.
Conclusion:
In conclusion, this compound or Tropisetron is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on Tropisetron can lead to the development of new treatments for various disorders and diseases.

Synthesis Methods

The synthesis of 4-{[4-(2,3-dimethylphenyl)-1-piperazinyl]methyl}phenol involves the reaction of 2,3-dimethylphenyl magnesium bromide with 4-chloro-3-nitrobenzyl chloride in the presence of a palladium catalyst. The resulting compound is then reduced with sodium borohydride to obtain Tropisetron.

Scientific Research Applications

Tropisetron has been extensively studied for its potential applications in various fields. It has been found to be effective in the treatment of various disorders such as anxiety, depression, and schizophrenia. Tropisetron has also been studied for its potential use in the treatment of cancer and as an antiemetic agent.